Cas no 1803801-44-6 (2-Phenyl-4-(trifluoromethyl)pyridine-5-methanol)

2-Phenyl-4-(trifluoromethyl)pyridine-5-methanol is a fluorinated pyridine derivative characterized by its phenyl and trifluoromethyl substituents, which enhance its electronic and steric properties. The presence of a hydroxymethyl group at the 5-position provides a reactive handle for further functionalization, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, while the pyridine core offers a rigid scaffold for molecular design. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, where its structural features can influence binding affinity and selectivity. Its synthetic utility and tailored reactivity make it a useful building block for specialized applications.

2-Phenyl-4-(trifluoromethyl)pyridine-5-methanol structure

1803801-44-6 structure

Product Name:2-Phenyl-4-(trifluoromethyl)pyridine-5-methanol

CAS No:1803801-44-6

MF:C₁₃H₁₀F₃NO

MW:253.2198138237

CID:4906467

Update Time:2025-10-08

2-Phenyl-4-(trifluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

- 2-Phenyl-4-(trifluoromethyl)pyridine-5-methanol
- Inchi： 1S/C13H10F3NO/c14-13(15,16)11-6-12(17-7-10(11)8-18)9-4-2-1-3-5-9/h1-7,18H,8H2
- InChI Key： SRQDQQZHCABRIH-UHFFFAOYSA-N
- SMILES： FC(C1=CC(C2C=CC=CC=2)=NC=C1CO)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 264
XLogP3: 2.5
Topological Polar Surface Area: 33.1

2-Phenyl-4-(trifluoromethyl)pyridine-5-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029005030-250mg	2-Phenyl-4-(trifluoromethyl)pyridine-5-methanol	1803801-44-6	95%	250mg	$950.60	2022-04-02
Alichem	A029005030-500mg	2-Phenyl-4-(trifluoromethyl)pyridine-5-methanol	1803801-44-6	95%	500mg	$1,735.55	2022-04-02
Alichem	A029005030-1g	2-Phenyl-4-(trifluoromethyl)pyridine-5-methanol	1803801-44-6	95%	1g	$3,068.70	2022-04-02